
theoretical studies of 1,1,4,4-
Butanetetracarboxylic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,1,4,4-Butanetetracarboxylic acid

Cat. No.: B1197443 Get Quote

An In-depth Technical Guide on the Theoretical Studies of 1,1,4,4-Butanetetracarboxylic Acid

Introduction
1,1,4,4-Butanetetracarboxylic acid (BTCA) is a polycarboxylic acid with the chemical formula

C₈H₁₀O₈. Its structure features a four-carbon butane backbone with two carboxyl groups

attached to the first and fourth carbon atoms. This arrangement of functional groups imparts

unique chemical properties, making it a subject of interest in theoretical and applied chemistry.

A significant area of research for BTCA is its evaluation as an analog for the metal-binding site

in dipeptides of gamma-carboxyglutamic acid (Gla).[1] Molecular modeling studies have been

instrumental in understanding its conformational possibilities and its potential to mimic

biological metal-binding motifs.

This technical guide provides a summary of the theoretical studies concerning 1,1,4,4-
Butanetetracarboxylic acid, focusing on its molecular properties, conformational analysis,

and the computational methods employed in its investigation.

Molecular and Computed Properties
A summary of the key computed properties for 1,1,4,4-Butanetetracarboxylic acid is

presented in the table below. These values are derived from computational chemistry

databases and provide a foundational understanding of the molecule's characteristics.
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Property Value Source

Molecular Formula C₈H₁₀O₈ PubChem[2]

Molecular Weight 234.16 g/mol PubChem[2]

Exact Mass 234.03756727 Da PubChem[2]

IUPAC Name
butane-1,1,4,4-tetracarboxylic

acid
PubChem[2]

CAS Number 4435-38-5 PubChem[2]

Synthesis and Characterization
While the primary focus of this guide is on theoretical studies, a brief overview of its synthesis

provides context for its availability for experimental validation of theoretical predictions. 1,1,4,4-
Butanetetracarboxylic acid is synthesized via its tert-butyl ester. Following synthesis, its

structure and purity are confirmed using standard analytical techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy, mass spectrometry, and elemental analysis.[1]

Conformational Analysis and Molecular Modeling
Theoretical studies, particularly molecular modeling, have been pivotal in elucidating the

conformational landscape of 1,1,4,4-Butanetetracarboxylic acid. These studies suggest that

the four carboxylic acid groups can adopt a conformation that closely resembles the spatial

arrangement of the four gamma-carboxylic acid groups in di-gamma-carboxyglutamic acid

(GlaGla).[1] This conformational similarity is the basis for its investigation as a GlaGla

analogue.

The ability of BTCA to chelate metal ions is a key area of theoretical investigation. Equilibrium

binding constants with protons, as well as with divalent cations like Ca(II) and Mg(II), have

been determined experimentally and are comparable to those of GlaGla peptides with blocked

termini.[1] These experimental findings support the conformations predicted by molecular

modeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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